Cas no 459834-03-8 ([(2s)-2-piperidyl]methanol;hydrochloride)

• Product Name: [(2s)-2-piperidyl]methanol;hydrochloride
• CAS No: 459834-03-8
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD22571795
• CID: 1521006
• PubChem ID: 69004848
• Update Time: 2025-10-19

[(2s)-2-piperidyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-piperidin-2-ylMethanol hydrochloride
• [(2S)-2-piperidyl]methanol,hydrochloride
• [(2s)-2-piperidyl]methanol
• hydrochloride
• [(2S)-2-piperidyl]methanol;hydrochloride
• (S)-2-(Hydroxymethyl)piperidine hydrochloride,97%
• DB-328162
• [(2S)-piperidin-2-yl]methanol;hydrochloride
• (S)-1-Piperidin-2-yl-methanol hydrochloride
• PS-18201
• (S)-piperidin-2-ylmethanol HCl salt
• [(2S)-Piperidin-2-yl]methanol HCl
• CS-0309833
• XAMUHLXTZRUZDR-RGMNGODLSA-N
• E73613
• (2S)-PIPERIDIN-2-YLMETHANOL HYDROCHLORIDE
• MFCD22571795
• SCHEMBL4328612
• [(2S)-piperidin-2-yl]methanol hydrochloride
• [(2S)-2-Piperidyl]methanol hydrochloride
• 459834-03-8
• [(2s)-2-piperidyl]methanol;hydrochloride

• MDL： MFCD22571795
• Inchi： 1S/C6H13NO.ClH/c8-5-6-3-1-2-4-7-6;/h6-8H,1-5H2;1H/t6-;/m0./s1
• InChI Key： XAMUHLXTZRUZDR-RGMNGODLSA-N
• SMILES： Cl.OC[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on [(2s)-2-piperidyl]methanol;hydrochloride

Latest Research Advances on 459834-03-8 and [(2S)-2-Piperidyl]methanol;Hydrochloride in Chemical Biology and Medicine

The compound 459834-03-8, along with its derivative [(2S)-2-piperidyl]methanol;hydrochloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and enzyme inhibition. This research brief synthesizes the latest findings on their synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 459834-03-8 as a key intermediate in the synthesis of chiral piperidine derivatives, which are crucial for the development of enantioselective drugs. [(2S)-2-Piperidyl]methanol;hydrochloride, a derivative of 459834-03-8, has shown promise as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. These modulators are being investigated for their potential in treating anxiety, epilepsy, and other neurological conditions.

One of the most notable advancements is the optimization of the synthetic route for [(2S)-2-piperidyl]methanol;hydrochloride, which has been achieved through asymmetric hydrogenation and subsequent resolution techniques. This improvement has significantly enhanced the yield and enantiomeric purity of the compound, making it more viable for large-scale pharmaceutical production. Additionally, recent pharmacokinetic studies have demonstrated its favorable bioavailability and metabolic stability, further supporting its potential as a drug candidate.

In preclinical trials, [(2S)-2-piperidyl]methanol;hydrochloride has exhibited potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. For instance, it has been shown to selectively inhibit monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings suggest that this compound could serve as a lead molecule for the development of new MAO-B inhibitors with improved efficacy and safety profiles.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of [(2S)-2-piperidyl]methanol;hydrochloride with various biological targets. These studies have revealed its high affinity for GABA_A receptors and its ability to modulate receptor activity, which could explain its observed anxiolytic and anticonvulsant effects in animal models. Such mechanistic insights are invaluable for the rational design of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as potential off-target effects, toxicity profiles, and the need for further optimization of pharmacokinetic properties must be addressed. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced formulation strategies.

In conclusion, the latest research on 459834-03-8 and [(2S)-2-piperidyl]methanol;hydrochloride underscores their potential as versatile tools in drug discovery and development. Their applications span from CNS disorders to enzyme inhibition, with ongoing studies paving the way for future therapeutic innovations. Continued exploration of their pharmacological properties and mechanisms of action will be critical for realizing their full clinical potential.